N-(4-chlorophenyl)-2-((1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[1-(2-methoxyethyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H22ClN3O2S/c1-15-3-5-16(6-4-15)19-13-23-21(25(19)11-12-27-2)28-14-20(26)24-18-9-7-17(22)8-10-18/h3-10,13H,11-12,14H2,1-2H3,(H,24,26)
• InChI Key: NFJDNYHXPFMMOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2CCOC)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C21H22ClN3O2S
• Molecular Weight: 415.9 g/mol

Description

N-(4-chlorophenyl)-2-((1-(2-methoxyethyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22ClN3O2S and its molecular weight is 415.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Several studies have focused on the synthesis and evaluation of biological activities of imidazole derivatives, including anticonvulsant, anticancer, antibacterial, and corrosion inhibition activities.

• Anticonvulsant Activity : Imidazole derivatives have been synthesized and evaluated for their anticonvulsant properties. For instance, omega-(1H-imidazol-1-yl)-N-phenylacetamide derivatives demonstrated significant anticonvulsant activity against seizures induced by maximal electroshock (MES), highlighting their potential as therapeutic agents for epilepsy (Aktürk et al., 2002).

• Antitumor Activity : The synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings showed considerable anticancer activity against some cancer cell lines, marking them as candidates for further anticancer drug development (Yurttaş et al., 2015).

• Antibacterial Agents : The creation of 2-[substituted-(1H-benzo[d]imidazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide derivatives demonstrated significant antibacterial activity, suggesting their use in developing new antimicrobial therapies (Ramalingam et al., 2019).

• Corrosion Inhibition : Imidazole derivatives have also been studied for their corrosion inhibition capabilities. For example, heterocyclic benzimidazole derivatives exhibited high efficiency as corrosion inhibitors for carbon steel in acidic solutions, indicating their utility in industrial applications (Rouifi et al., 2020).